Cas no 69466-12-2 (3-(2,5-dihydroxy-3,4,6-trimethylphenyl)pentane-2,4-dione)

• Product Name: 3-(2,5-dihydroxy-3,4,6-trimethylphenyl)pentane-2,4-dione
• CAS No: 69466-12-2
• MF: C₁₄H₁₈O₄
• MW: 250.290324687958
• CID: 1737745
• PubChem ID: 3053018
• Update Time: 2025-04-21

3-(2,5-dihydroxy-3,4,6-trimethylphenyl)pentane-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 3-(2,5-dihydroxy-3,4,6-trimethylphenyl)pentane-2,4-dione
• 69466-12-2
• BRN 2132918
• DTXSID20219637
• 2,4-Pentanedione, 3-(2,5-dihydroxy-3,4,6-trimethylphenyl)-
• 3-(2,5-Dihydroxy-3,4,6-trimethylphenyl)-2,4-pentanedione

• Inchi： 1S/C14H18O4/c1-6-7(2)14(18)11(8(3)13(6)17)12(9(4)15)10(5)16/h12,17-18H,1-5H3
• InChI Key： GQAVKCDNMQXDNY-UHFFFAOYSA-N
• SMILES： OC1=C(C)C(C)=C(C(C)=C1C(C(C)=O)C(C)=O)O

Computed Properties

• Exact Mass: 250.12054
• Monoisotopic Mass: 250.12050905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 74.6Ų

Experimental Properties

• PSA: 74.6